2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole

• IUPAC Name: 2-(4-fluorophenyl)-4,5-dithiophen-2-yl-1H-imidazole
• InChI: InChI=1S/C17H11FN2S2/c18-12-7-5-11(6-8-12)17-19-15(13-3-1-9-21-13)16(20-17)14-4-2-10-22-14/h1-10H,(H,19,20)
• InChI Key: SZTVOFGHSXWAGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(N=C(N2)C3=CC=C(C=C3)F)C4=CC=CS4
• Molecular Formula: C17H11FN2S2
• Molecular Weight: 326.4 g/mol

Description

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole (FITM) is a synthetic compound that belongs to the class of imidazole-based ligands. It has gained significant attention in the scientific community due to its potential therapeutic applications. FITM has been extensively studied for its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are involved in various physiological processes.

Mechanism of Action

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole modulates the activity of GPCRs by binding to their allosteric sites, which are distinct from their orthosteric sites. This binding results in a conformational change in the receptor, which alters its activity. This compound has been found to act as a positive allosteric modulator of CB1 receptors, enhancing their activity, and as a negative allosteric modulator of D2 and 5-HT2C receptors, reducing their activity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and gamma-aminobutyric acid (GABA). This compound has also been found to have analgesic effects, reducing pain perception in animal models. Additionally, this compound has been found to modulate appetite and food intake in animal models, suggesting its potential application in the treatment of obesity.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has several advantages for lab experiments. It is a potent and selective ligand for various GPCRs, making it a valuable tool for studying their activity. Additionally, this compound has been found to have a relatively low toxicity, making it suitable for in vitro and in vivo studies. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it challenging to administer in some experimental settings.

Future Directions

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has significant potential for therapeutic applications, and several future directions for research are possible. One potential application is in the treatment of obesity, where this compound's ability to modulate appetite and food intake could be leveraged. Additionally, this compound's ability to modulate pain perception could be applied in the development of new analgesic drugs. Finally, further research is needed to understand the full range of GPCRs that this compound can modulate, which could lead to the development of new drugs targeting these receptors.

Synthesis Methods

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole can be synthesized through a multi-step process involving the reaction of 2-bromo-4-fluorobenzene with 2-thiophenecarboxylic acid followed by cyclization with 1,2-dibromoethane and condensation with imidazole-1-carboxaldehyde. The final product is obtained through purification and crystallization.

Scientific Research Applications

2-(4-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has been studied extensively for its potential therapeutic applications. It has been found to have an affinity for various GPCRs, including the cannabinoid receptor CB1, the dopamine receptor D2, and the serotonin receptor 5-HT2C. This compound has been shown to modulate the activity of these receptors, which are involved in various physiological processes, including pain perception, mood regulation, and appetite control.